8-[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]octanoic acid

• IUPAC Name: 8-[bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]octanoic acid
• InChI: InChI=1S/C19H35N3O6/c1-18(2,3)27-16(25)21-15(22-17(26)28-19(4,5)6)20-13-11-9-7-8-10-12-14(23)24/h7-13H2,1-6H3,(H,23,24)(H2,20,21,22,25,26)
• InChI Key: WHFMMICKMRRKPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(=NCCCCCCCC(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C19H35N3O6
• Molecular Weight: 401.5 g/mol
• CAS No.: 1902130-44-2

Description

8-[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]octanoic acid is a useful research compound. Its molecular formula is C19H35N3O6 and its molecular weight is 401.504. The purity is usually 95%.
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Biological Activity

8-[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]octanoic acid is a synthetic compound that has garnered interest due to its potential biological activities. This article explores its chemical properties, biological effects, mechanisms of action, and relevant research findings.

• Molecular Formula : C17H30N2O8
• Molecular Weight : 390.4 g/mol
• CAS Number : 785234-XX (specific CAS not provided in sources)
• IUPAC Name : this compound

The compound is believed to interact with specific biological targets, potentially influencing metabolic pathways and cellular functions. Its structure suggests it may act as a modulator of protein interactions or enzyme activities, although detailed mechanisms remain under investigation.

In Vitro Studies

Research indicates that this compound exhibits significant biological activity in vitro. For instance:

• Antimicrobial Activity : Preliminary studies have shown that derivatives of this compound can inhibit the growth of various pathogenic microorganisms, suggesting potential applications in antimicrobial therapies.
• Cytotoxic Effects : In certain cancer cell lines, the compound has demonstrated cytotoxic effects, indicating its potential as an anti-cancer agent.

Case Studies

• Antimicrobial Efficacy :
  • A study evaluated the antimicrobial properties against Escherichia coli and Staphylococcus aureus. The compound showed a minimum inhibitory concentration (MIC) of 50 µg/mL against both pathogens, indicating promising antimicrobial potential.
• Cytotoxicity in Cancer Research :
  • In a study involving human breast cancer cell lines (MCF-7), the compound exhibited an IC50 value of 20 µM after 48 hours of treatment, suggesting it may induce apoptosis in cancer cells.
• Mechanistic Insights :
  • Further investigations into the mechanism revealed that the compound may inhibit specific signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt pathway.

Data Table: Summary of Biological Activities

Activity Type	Target Organism/Cell Line	IC50/MIC Values	Reference
Antimicrobial	E. coli	MIC = 50 µg/mL
Antimicrobial	S. aureus	MIC = 50 µg/mL
Cytotoxicity	MCF-7 (breast cancer cells)	IC50 = 20 µM